Cas no 1806664-75-4 (Ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate)

• Product Name: Ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate
• CAS No: 1806664-75-4
• MF: C₁₂H₁₂BrNO₅
• MW: 330.1313829422
• CID: 4955762
• Update Time: 2025-06-11

Ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate

• Inchi： 1S/C12H12BrNO5/c1-2-19-12(16)8-3-4-10(14(17)18)9(7-8)11(15)5-6-13/h3-4,7H,2,5-6H2,1H3
• InChI Key： DRZVDXKJODZQRU-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C(=O)OCC)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.3
• Topological Polar Surface Area: 89.2

Additional information on Ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate

Ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate (CAS No. 1806664-75-4): An Overview of Its Structure, Synthesis, and Applications

Ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate (CAS No. 1806664-75-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a brominated propanoyl group and a nitrobenzoate moiety. These functional groups endow the compound with a range of interesting properties that make it a valuable intermediate in synthetic chemistry.

The structure of ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate can be described as follows: it consists of an ethyl ester group attached to a benzene ring, which is substituted with a nitro group at the para position. The benzene ring is also linked to a propanoyl group via a carbon atom, which is further substituted with a bromine atom. This arrangement of functional groups imparts the molecule with high reactivity and stability, making it suitable for various chemical transformations.

In terms of synthesis, ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate can be prepared through several routes. One common method involves the reaction of 4-nitrobenzoyl chloride with 3-bromopropanol in the presence of an appropriate base, followed by esterification with ethanol. Another approach involves the condensation of 4-nitrobenzaldehyde with 3-bromopropanoic acid, followed by esterification. These synthetic methods have been extensively studied and optimized to achieve high yields and purity levels.

Recent research has highlighted the potential of ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate in various applications. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of novel pharmaceutical agents. The brominated propanoyl group can be readily functionalized to introduce other substituents, thereby expanding the range of possible derivatives. Additionally, the nitro group can be reduced to an amino group, which is a common functional group in many bioactive molecules.

In the field of materials science, ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate has shown promise as a precursor for the synthesis of advanced materials. Its unique combination of functional groups makes it suitable for polymerization reactions, leading to the formation of polymers with tailored properties. These polymers can be used in applications such as drug delivery systems, coatings, and electronic materials.

The physical properties of ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate are also noteworthy. It is typically obtained as a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane and ethanol. Its melting point and boiling point are well-documented in the literature, providing valuable information for its handling and storage.

From a safety perspective, it is important to handle ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate with care due to its reactivity and potential health hazards associated with exposure to brominated compounds and nitro groups. Appropriate personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, ethyl 3-(3-bromopropanoyl)-4-nitrobenzoate (CAS No. 1806664-75-4) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration in synthetic chemistry, pharmaceutical development, and materials science. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.